5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid, 95%

• IUPAC Name: 2-methoxy-5-[2-methoxy-5-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C15H12F3NO4/c1-22-12-4-3-9(15(16,17)18)6-10(12)8-5-11(14(20)21)13(23-2)19-7-8/h3-7H,1-2H3,(H,20,21)
• InChI Key: PKMBHMIXMZXIMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=CC(=C(N=C2)OC)C(=O)O
• Molecular Formula: C15H12F3NO4
• DSSTOX Substance ID: DTXSID10688393
• Molecular Weight: 327.25 g/mol
• CAS RN: 1261950-90-6

Description

5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid (5-MTFMA) is a novel compound with a variety of potential applications in scientific research. It is a synthetic compound that can be used for a range of experiments, including those related to biochemistry, physiology, and pharmacology. 5-MTFMA is a stable compound that is soluble in both water and organic solvents. It has a high purity of 95%, making it an ideal choice for a variety of laboratory experiments.

Mechanism of Action

The exact mechanism of action of 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid, 95% is not fully understood. However, it is believed to act as an agonist at certain receptors in the body, including the nicotinic acetylcholine receptor. This receptor is found in the central and peripheral nervous systems and is involved in a variety of physiological processes. By acting as an agonist at this receptor, 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid, 95% may be able to affect various physiological processes.
Biochemical and Physiological Effects
The exact biochemical and physiological effects of 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid, 95% are not fully understood. However, it is believed to act as an agonist at the nicotinic acetylcholine receptor, which is involved in a variety of physiological processes. Therefore, it is possible that 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid, 95% may be able to affect various physiological processes. Additionally, it has been used in a variety of experiments to study the effects of drugs on the body, as well as to investigate the mechanisms of action of various compounds.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid, 95% for laboratory experiments is its high purity of 95%. This makes it an ideal choice for a variety of experiments. Additionally, it is a stable compound that is soluble in both water and organic solvents. This makes it easy to use and handle in the laboratory.
However, there are some limitations to using 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid, 95% for laboratory experiments. One of the main limitations is that the exact mechanism of action of this compound is not fully understood. Additionally, the exact biochemical and physiological effects of this compound are not fully understood. Therefore, it is important to be aware of these potential limitations when using 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid, 95% for laboratory experiments.

Future Directions

The potential applications of 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid, 95% are still being explored. Some potential future directions include further investigation into the mechanism of action of this compound and the biochemical and physiological effects of this compound. Additionally, further research into the use of this compound in drug development and pharmacological studies is needed. Additionally, further research into the use of this compound for environmental studies is needed. Finally, further research into the use of this compound for medical diagnostics and treatments is needed.

Synthesis Methods

5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid, 95% can be synthesized using a variety of methods. One common method is the reaction of 2-methoxynicotinic acid and 5-trifluoromethylphenyl bromide in the presence of a base such as sodium carbonate. This reaction is conducted in an aqueous solution, and the product is purified by recrystallization. The purity of the final product is typically greater than 95%.

Scientific Research Applications

5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid, 95% has a variety of potential applications in scientific research. It has been used in a range of experiments, including those related to biochemistry, physiology, and pharmacology. It has been used to study the effects of drugs on the body, as well as to investigate the mechanisms of action of various compounds. Additionally, it has been used to study the effects of various environmental factors on the body.